Cas no 85153-53-3 (n,n-diethyl-3-oxobutyramide hydrochloride)

• Product Name: n,n-diethyl-3-oxobutyramide hydrochloride
• CAS No: 85153-53-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 887392
• PubChem ID: 3020440
• Update Time: 2025-04-19

n,n-diethyl-3-oxobutyramide hydrochloride Chemical and Physical Properties

Names and Identifiers

• n,n-diethyl-3-oxobutyramide hydrochloride
• N,N-diethyl-3-oxobutanamide,hydrochloride
• EINECS 285-835-0
• Butanamide, N,N-diethyl-3-oxo-, hydrochloride
• GW88ZH4G4W
• NS00092430
• DTXSID50234297
• Butanamide, N,N-diethyl-3-oxo-, hydrochloride (1:1)
• 85153-53-3

• Inchi： 1S/C8H15NO2.ClH/c1-4-9(5-2)8(11)6-7(3)10;/h4-6H2,1-3H3;1H
• InChI Key： CJCNCCAZYAUMAB-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC(C)=O)N(CC)CC

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų